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Compound of Interest

Compound Name: Dimethyladipate

Cat. No.: B125988 Get Quote

For researchers, scientists, and drug development professionals, the selection of industrial

solvents extends beyond performance to encompass environmental impact. This guide

provides an objective comparison of the ecotoxicity of dimethyl adipate with other commonly

used industrial solvents, supported by experimental data and detailed methodologies.

The growing emphasis on sustainable chemistry has propelled the search for greener solvents

with reduced environmental persistence and toxicity. Dimethyl adipate, a dibasic ester, has

emerged as a potential alternative to conventional solvents. This comparison guide evaluates

its ecotoxicity profile against a range of traditional industrial solvents to aid in informed solvent

selection.

Quantitative Ecotoxicity Data Summary
The following table summarizes key ecotoxicity data for dimethyl adipate and several other

industrial solvents. The data is compiled from various sources and presented to facilitate a

direct comparison of their potential environmental impact. Lower LC50 and EC50 values

indicate higher toxicity.
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Solvent
Chemical
Formula

CAS
Number

Acute
Toxicity to
Fish (LC50)

Acute
Toxicity to
Aquatic
Invertebrate
s (EC50)

Ready
Biodegrada
bility

Dimethyl

Adipate
C8H14O4 627-93-0

18-24 mg/L

(Fathead

minnow, 96h)

72 mg/L

(Daphnia

magna, 48h)

Readily

biodegradabl

e (75% in 28

days)

Acetone C3H6O 67-64-1

5,540 mg/L

(Rainbow

trout, 96h)[1]

8,800 mg/L

(Daphnia

magna, 48h)

[1]

Readily

biodegradabl

e

Ethanol C2H6O 64-17-5

12.78 -

15,300 mg/L

(Various

species)[2]

98.85 - 5,012

mg/L

(Daphnia

magna)[2]

Readily

biodegradabl

e (74% in 5

days)[3]

Isopropanol C3H8O 67-63-0

4,200 -

11,130 mg/L

(Various

species, 48-

96h)[4]

>10,000 mg/L

(Daphnia

magna, 24h)

Readily

biodegradabl

e[5]

Toluene C7H8 108-88-3

5.5 - 28.2

mg/L (Various

species, 96h)

3.78 - 11.5

mg/L

(Daphnia

magna, 48h)

Not readily

biodegradabl

e

Methanol CH4O 67-56-1

15,400 -

29,400 mg/L

(Bluegill, 96h)

>10,000 mg/L

(Daphnia

magna, 48h)

Readily

biodegradabl

e

Ethyl Acetate C4H8O2 141-78-6

230 mg/L

(Fathead

minnow, 96h)

164 mg/L

(Daphnia

magna, 48h)

Readily

biodegradabl

e
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n-Hexane C6H14 110-54-3

2.1 - 2.5 mg/L

(Fathead

minnow, 96h)

2.1 mg/L

(Daphnia

magna, 48h)

Readily

biodegradabl

e

Methyl Ethyl

Ketone

(MEK)

C4H8O 78-93-3

2,993 mg/L

(Fathead

minnow, 96h)

[6]

308 mg/L

(Daphnia

magna, 48h)

Readily

biodegradabl

e

Experimental Protocols
The ecotoxicity data presented in this guide are primarily based on standardized test guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

are internationally recognized and ensure the reliability and comparability of the results.

Ready Biodegradability - OECD Test Guideline 301C
(Modified MITI Test I)
This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a mixed population of microorganisms from activated sludge and incubated under

aerobic conditions in the dark or diffuse light. The degradation of the test substance is

followed by measuring the oxygen consumption over a 28-day period.

Inoculum: Activated sludge from a wastewater treatment plant treating predominantly

domestic sewage.

Test Duration: 28 days.

Parameters Measured: Biochemical Oxygen Demand (BOD).

Pass Criteria: A substance is considered readily biodegradable if the percentage of

biodegradation reaches 60% of the theoretical oxygen demand (ThOD) within a 10-day

window during the 28-day test period.[7][8]
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Acute Immobilisation Test for Daphnia sp. - OECD Test
Guideline 202
This test determines the acute toxicity of a substance to aquatic invertebrates.[9][10][11][12]

[13][14]

Test Organism:Daphnia magna (water flea), less than 24 hours old.[9][10][12]

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds

after gentle agitation of the test vessel.[9][12]

Test Duration: 48 hours.[9][10][12]

Parameters Measured: The concentration at which 50% of the daphnids are immobilized

(EC50) is calculated.[12]

Test Conditions: The test is conducted under static or semi-static conditions at a controlled

temperature and light cycle.[10][14]

Fish, Acute Toxicity Test - OECD Test Guideline 203
This test assesses the acute lethal toxicity of a substance to fish.[15][16][17][18]

Test Organism: Various fish species can be used, such as Rainbow trout (Oncorhynchus

mykiss) or Fathead minnow (Pimephales promelas).

Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours.

Mortalities are recorded at 24, 48, 72, and 96 hours.[10][15]

Test Duration: 96 hours.[10][15]

Parameters Measured: The concentration that is lethal to 50% of the test fish (LC50) is

determined.[10]

Test Conditions: The test is performed under static, semi-static, or flow-through conditions

with controlled temperature, lighting, and dissolved oxygen levels.[10]
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Mechanistic Insights: Signaling Pathways in
Ecotoxicity
The toxicity of industrial solvents in aquatic organisms often involves the induction of oxidative

stress. This occurs when there is an imbalance between the production of reactive oxygen

species (ROS) and the organism's ability to detoxify these harmful molecules. The Nrf2/Keap1

signaling pathway is a key cellular defense mechanism against oxidative stress.[19][20]
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Caption: Oxidative Stress Response Pathway in Aquatic Organisms.

Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by being

bound to Keap1. When exposed to certain solvents, the resulting increase in intracellular ROS

leads to the oxidation of Keap1, causing it to release Nrf2. Nrf2 then translocates to the

nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of

genes encoding for antioxidant enzymes. This leads to the increased production of these

protective enzymes, which in turn neutralize the excess ROS and mitigate cellular damage.

Experimental Workflow for Aquatic Ecotoxicity
Testing
The assessment of a solvent's ecotoxicity follows a structured workflow, beginning with

preliminary assessments and culminating in detailed toxicity testing.
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Caption: Standardized Workflow for Aquatic Ecotoxicity Assessment.

The process begins with the thorough characterization of the test substance's physical and

chemical properties. A preliminary range-finding test is then conducted to determine the

appropriate concentration range for the definitive toxicity tests. Following this, acute toxicity

tests on fish (OECD 203) and daphnia (OECD 202) are performed. Concurrently, a ready

biodegradability test (e.g., OECD 301C) is carried out. The data from the acute toxicity tests

are statistically analyzed to determine the LC50 and EC50 values. Finally, all the data are

compiled to create a comprehensive ecotoxicity profile, which can then be used for comparison

with other substances.
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Conclusion
Based on the compiled data, dimethyl adipate demonstrates a more favorable ecotoxicity

profile compared to several traditional industrial solvents like toluene and n-hexane, which

exhibit high acute toxicity to aquatic organisms. While solvents such as acetone, ethanol, and

isopropanol show very low acute toxicity, dimethyl adipate's ready biodegradability is a

significant advantage, suggesting a lower potential for persistence in the environment.

For researchers, scientists, and drug development professionals aiming to incorporate greener

chemistry principles into their work, dimethyl adipate presents a viable alternative to more

ecotoxic solvents. However, the selection of any solvent should always be based on a

comprehensive evaluation of its performance, safety, and environmental impact for the specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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